(2-oxo-2-thiophen-2-ylethyl) (E)-3-(5-iodofuran-2-yl)prop-2-enoate

• IUPAC Name: (2-oxo-2-thiophen-2-ylethyl) (E)-3-(5-iodofuran-2-yl)prop-2-enoate
• InChI: InChI=1S/C13H9IO4S/c14-12-5-3-9(18-12)4-6-13(16)17-8-10(15)11-2-1-7-19-11/h1-7H,8H2/b6-4+
• InChI Key: HRQHSFUCVHUTFY-GQCTYLIASA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)COC(=O)C=CC2=CC=C(O2)I
• Isomeric SMILES: C1=CSC(=C1)C(=O)COC(=O)/C=C/C2=CC=C(O2)I
• Molecular Formula: C13H9IO4S
• Molecular Weight: 388.18 g/mol

Description

(2-oxo-2-thiophen-2-ylethyl) (E)-3-(5-iodofuran-2-yl)prop-2-enoate is a chemical compound that has been extensively studied in scientific research. It is a synthetic molecule that has shown potential in various applications, including medicinal chemistry and material science.

Mechanism of Action

The mechanism of action of (2-oxo-2-thiophen-2-ylethyl) (E)-3-(5-iodofuran-2-yl)prop-2-enoate is not fully understood. However, it has been reported to inhibit the activity of various enzymes involved in cancer cell growth, including topoisomerase II and tubulin. Furthermore, it has been reported to induce apoptosis in cancer cells, leading to their death.
Biochemical and Physiological Effects:
(2-oxo-2-thiophen-2-ylethyl) (E)-3-(5-iodofuran-2-yl)prop-2-enoate has been reported to have various biochemical and physiological effects. In vitro studies have shown that it can inhibit the growth of cancer cells and induce apoptosis. Furthermore, it has been reported to have anti-inflammatory and anti-oxidant properties, making it a promising candidate for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using (2-oxo-2-thiophen-2-ylethyl) (E)-3-(5-iodofuran-2-yl)prop-2-enoate in lab experiments include its high solubility, thermal stability, and electrical conductivity. Furthermore, it has been reported to have low toxicity, making it a safe compound to work with. However, the limitations of using this compound include its high cost and the complexity of its synthesis method.

Future Directions

There are several future directions for the research of (2-oxo-2-thiophen-2-ylethyl) (E)-3-(5-iodofuran-2-yl)prop-2-enoate. In medicinal chemistry, further studies could be conducted to investigate its potential as a treatment for various diseases, including cancer and inflammation. Furthermore, its mechanism of action could be further elucidated to better understand its effects on cancer cells.
In material science, future research could focus on the development of organic electronic devices using (2-oxo-2-thiophen-2-ylethyl) (E)-3-(5-iodofuran-2-yl)prop-2-enoate as a building block. Furthermore, its properties could be further optimized for specific applications, such as in the development of flexible and wearable electronics.
In conclusion, (2-oxo-2-thiophen-2-ylethyl) (E)-3-(5-iodofuran-2-yl)prop-2-enoate is a synthetic compound that has shown potential in various scientific research applications. Its synthesis method has been optimized for high yield and purity, and it has been reported to have various biochemical and physiological effects. Future research could focus on further elucidating its mechanism of action and optimizing its properties for specific applications.

Synthesis Methods

The synthesis of (2-oxo-2-thiophen-2-ylethyl) (E)-3-(5-iodofuran-2-yl)prop-2-enoate involves the reaction of 2-thiophenecarboxaldehyde with ethyl acetoacetate in the presence of a base. The resulting product is then reacted with 5-iodofurfural in the presence of a catalyst to obtain the final compound. This synthesis method has been reported in various scientific publications and has been optimized for high yield and purity.

Scientific Research Applications

(2-oxo-2-thiophen-2-ylethyl) (E)-3-(5-iodofuran-2-yl)prop-2-enoate has shown potential in various scientific research applications. In medicinal chemistry, it has been studied for its anticancer properties. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. Furthermore, it has been reported to have anti-inflammatory and anti-oxidant properties, making it a promising candidate for the treatment of various diseases.
In material science, (2-oxo-2-thiophen-2-ylethyl) (E)-3-(5-iodofuran-2-yl)prop-2-enoate has been studied for its potential as a building block for organic electronic materials. It has been reported to have good solubility, thermal stability, and electrical conductivity, making it a promising candidate for the development of organic electronic devices.